Cyclohexyl (4-nitrophenyl) Carbonate
Cat. No. B2792598
Key on ui cas rn:
176787-42-1
M. Wt: 265.265
InChI Key: NTGDMUVJXIBLHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:27]1[O:28][CH2:29][CH2:30][CH2:31]1.[Cl:14][C:15](=[O:16])[O:17][c:18]1[cH:19][cH:20][c:21]([N+:24](=[O:25])[O-:26])[cH:22][cH:23]1.[OH:1][CH:2]1[CH2:3][CH2:4][CH2:5][CH2:6][CH2:7]1.[cH:8]1[cH:9][cH:10][n:11][cH:12][cH:13]1>>[O:1]([CH:2]1[CH2:3][CH2:4][CH2:5][CH2:6][CH2:7]1)[C:15](=[O:16])[O:17][c:18]1[cH:19][cH:20][c:21]([N+:24](=[O:25])[O-:26])[cH:22][cH:23]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
C1CCOC1
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
O=C(Cl)Oc1ccc([N+](=O)[O-])cc1
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
OC1CCCCC1
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
c1ccncc1
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Outcomes
Product
|
Name
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|
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Type
|
product
|
|
Smiles
|
O=C(Oc1ccc([N+](=O)[O-])cc1)OC1CCCCC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
